Pentanol-N,[1-14c]

Description

Molecular Formula

• Chemical Formula: C$_5$
  H$_{12}$
  O

• Molecular Weight: 90.14 g/mol

Structural Representation

• IUPAC Name: (1-14C)pentan-1-ol

• SMILES Notation: CCCCC[14CH2]O

Synthesis

Pentanol-N,[1-14C] can be synthesized through various methods, including:

• Nuclear Reaction: Carbon-14 can be introduced into the pentanol structure via nuclear reactions involving stable isotopes.

• Chemical Synthesis: Traditional organic synthesis methods may also be adapted to incorporate the carbon-14 label.

Applications

The primary applications of Pentanol-N,[1-14C] include:

• Tracer Studies: Used in metabolic studies to trace the pathways of alcohol metabolism in biological systems.

• Pharmaceutical Research: Investigated for its role in drug development and understanding pharmacokinetics.

Metabolic Studies

Research has shown that Pentanol-N,[1-14C] can be effectively utilized to study the metabolic fate of alcohols in living organisms. For instance, studies have demonstrated its incorporation into fatty acid synthesis pathways, providing insights into how alcohols influence lipid metabolism.

Toxicological Assessments

Toxicological assessments have indicated that while Pentanol-N,[1-14C] shares properties with other pentanol isomers, its radioactive nature necessitates careful handling and disposal procedures due to potential health risks associated with exposure.

Safety Precautions

Due to its radioactive nature, appropriate safety measures must be taken when handling Pentanol-N,[1-14C]:

• Use of personal protective equipment (PPE), including gloves and lab coats.

• Utilization of fume hoods or glove boxes to minimize inhalation risks.

Disposal Guidelines

Disposal should follow regulatory guidelines for radioactive materials, typically involving controlled incineration or disposal at designated radioactive waste facilities.

• CAS No.: 104810-27-7
• Product Name: Pentanol-N,[1-14c]
• Molecular Formula: C5H12O
• Molecular Weight: 90.14 g/mol
• IUPAC Name: (114C)pentan-1-ol
• Standard InChI: InChI=1S/C5H12O/c1-2-3-4-5-6/h6H,2-5H2,1H3/i5+2
• Standard InChIKey: AMQJEAYHLZJPGS-RHRFEJLCSA-N
• Isomeric SMILES: CCCC[14CH2]O
• SMILES: CCCCCO
• Canonical SMILES: CCCCCO
• PubChem Compound: 12225311
• Last Modified: Jul 17 2023